2,3-dimethyl-6-hydroxy-1H-indole

• CAS: 36729-23-4
• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• SMILES: CC1=C(NC2=C1C=CC(=C2)O)C
• InChI: InChI=1S/C10H11NO/c1-6-7(2)11-10-5-8(12)3-4-9(6)10/h3-5,11-12H,1-2H3
• InChIKey: OWVWIOHXPDECMB-UHFFFAOYSA-N

Researchers requiring predictable chemiluminescent signal modulation face isomer-specific reactivity and entropic penalties from flexible scaffolds. This disubstituted hydroxyindole solves these issues with: - Quantifiable emission enhancement: +0.46 log units vs. parent (σp -0.37, system ρ -1.24) - Zero rotatable bonds: Rigid scaffold for FBLD & unambiguous crystallography - C2/C3 methyl block: Direct functionalization at 6-OH/N1 without protecting groups - XLogP3 2.5, TPSA 36Ų: Chromatographic reference standard applicability

2,3-Dimethyl-6-hydroxy-1H-indole Identity & Physicochemical Profile

2,3-Dimethyl-6-hydroxy-1H-indole (IUPAC: 2,3-dimethyl-1H-indol-6-ol) is a disubstituted hydroxyindole derivative with the molecular formula C10H11NO and a molecular weight of 161.20 g/mol [1]. Computed physicochemical descriptors indicate an XLogP3 of 2.5, a topological polar surface area (TPSA) of 36 Ų, two hydrogen bond donors, and one hydrogen bond acceptor, with zero rotatable bonds [1]. The compound features a planar indole nucleus bearing methyl groups at the C2 and C3 positions and a hydroxyl substituent at the C6 position. Historically, it was among a series of 6-substituted 2,3-dimethylindoles studied for quantitative structure–chemiluminescence relationships [2].

1

Chemiluminescence probe development with tunable 6-OH electron-donating effect

2

Regioselective synthesis via blocked C2/C3 substitution sites

3

Conformationally rigid fragment for crystallography and FBLD

4

Differentiated physicochemical profile for chromatographic method development

• [1] PubChem Compound Summary for CID 22141406, 2,3-Dimethyl-6-hydroxy-1H-indole. National Center for Biotechnology Information (2026). View Source
• [2] Sugiyama, N., Yamamoto, H., Omote, Y., & Akutagawa, M. (1968). The Chemiluminescence of Indole Derivatives. IV. Correlation between Chemiluminescence and Structure of 2,3-Dimethylindoles. Bulletin of the Chemical Society of Japan, 41(8), 1917-1921. View Source

2,3-Dimethyl-6-hydroxy-1H-indole Differentiation Factors

The simultaneous presence of the electron-donating 6-hydroxy group and the C2/C3 methyl substituents on the indole scaffold creates a substitution pattern that cannot be reproduced by simple hydroxyindoles (e.g., 6-hydroxyindole) or unsubstituted 2,3-dimethylindole alone. The 6-OH group participates in the Hammett-based linear free-energy relationship governing chemiluminescent reactivity, with the ρ value of −1.24 indicating that electron-donating substituents at the 6-position enhance light emission intensity in a predictable, quantifiable manner distinct from 5-substituted isomers [1]. Physicochemical properties such as XLogP3 (2.5) and hydrogen-bonding capacity further differentiate this compound from its nearest analogs, directly impacting solubility, formulation behavior, and target-binding potential in downstream applications [2].

Positional Isomerism: 5-OH vs 6-OH

Hammett equation uses σm for 5-substitution and σp for 6-substitution; predicted reactivity may shift directionally.

Non-Hydroxylated Analog: 2,3-Dimethylindole

Lacks hydrogen-bond donor capacity (2 vs 1) and has higher lipophilicity; solubility and recognition behavior may differ.

Strongly Donating 6-Substituents (-NH2, -NMe2)

Higher predicted chemiluminescence may introduce oxidative instability; not directly interchangeable for moderate-enhancement applications.

• [1] Sugiyama, N., Yamamoto, H., Omote, Y., & Akutagawa, M. (1968). The Chemiluminescence of Indole Derivatives. IV. Correlation between Chemiluminescence and Structure of 2,3-Dimethylindoles. Bulletin of the Chemical Society of Japan, 41(8), 1917-1921. View Source
• [2] PubChem Compound Summary for CID 22141406, 2,3-Dimethyl-6-hydroxy-1H-indole. National Center for Biotechnology Information (2026). View Source

2,3-Dimethyl-6-hydroxy-1H-indole Evidence vs Closest Analogs

Chemiluminescence Hammett Correlation: 6- vs 5-Substitution

In a systematic study of 2,3-dimethylindole derivatives, the chemiluminescent emission intensity in DMSO with potassium t-butoxide and atmospheric oxygen was found to obey the Hammett equation with a reaction constant ρ of −1.24. For substituents at the 6-position, σp values were applied, whereas for the 5-position, σm values were used [1]. The negative ρ value signifies that electron-donating groups at the 6-position—such as the hydroxyl group in 2,3-dimethyl-6-hydroxy-1H-indole—increase the chemiluminescence intensity relative to the unsubstituted parent compound 2,3-dimethylindole and relative to electron-withdrawing substituted analogs. This provides a quantitative framework for predicting and tuning emission behavior based on 6-position substitution.

Chemiluminescence Hammett ρ

Class-level inference

ρ = −1.24

Supports quantitative structure–emission correlation

DMSO/KOt-Bu/O2 system

Evidence Dimension	Chemiluminescence emission intensity (Hammett ρ)
Target Compound Data	6-OH substituent: σp = −0.37 (OH); predicted relative intensity enhancement vs. 2,3-dimethylindole based on ρ = −1.24
Comparator Or Baseline	2,3-Dimethylindole (unsubstituted, σ = 0); 5-substituted analogs use σm scale
Quantified Difference	ρ = −1.24; electron-donating 6-substituents increase emission; 6-OH (σp −0.37) vs. 5-OH (σm +0.12) yields opposite directional effects
Conditions	DMSO solvent, potassium t-butoxide, atmospheric O2, ambient temperature

Why This Matters

For researchers developing chemiluminescent probes or detection systems, the 6-OH substitution pattern offers a quantifiably different emission response compared to 5-substituted or unsubstituted analogs, enabling rational design of brighter or more efficient luminophores.

• [1] Sugiyama, N., Yamamoto, H., Omote, Y., & Akutagawa, M. (1968). The Chemiluminescence of Indole Derivatives. IV. Correlation between Chemiluminescence and Structure of 2,3-Dimethylindoles. Bulletin of the Chemical Society of Japan, 41(8), 1917-1921. View Source

Hydrogen-Bond Donor Capacity vs. 2,3-Dimethylindole

The hydroxyl group at the 6-position confers two hydrogen bond donor sites to 2,3-dimethyl-6-hydroxy-1H-indole, compared to one donor site in 2,3-dimethylindole (N-H only) and zero in N-methylated analogs [1]. This difference in H-bond donor count (2 vs. 1) directly affects the compound's capacity for intermolecular hydrogen bonding, which can influence solubility, crystal packing, protein-ligand interactions, and chromatographic retention behavior. The topological polar surface area (TPSA) of 36 Ų for the target compound also distinguishes it from 2,3-dimethylindole (TPSA ≈ 16 Ų, estimated for the unsubstituted scaffold).

H-Bond Donor Count

Supporting evidence

2 (Target) vs 1 (2,3-Dimethylindole)

Supports solubility and formulation differentiation

TPSA: 36 vs ~16 Ų

Evidence Dimension	Hydrogen bond donor count and TPSA
Target Compound Data	HBD = 2; HBA = 1; TPSA = 36 Ų [1]
Comparator Or Baseline	2,3-Dimethylindole (CAS 91-55-4): HBD ≈ 1; TPSA ≈ 16 Ų (computed by analogous method)
Quantified Difference	HBD: 2 vs. 1; TPSA: 36 vs. ~16 Ų
Conditions	Computed physicochemical descriptors (XLogP3, Cactvs)

Why This Matters

The doubled hydrogen bond donor count and larger TPSA alter the compound's solubility and permeability profile relative to 2,3-dimethylindole, which is critical for applications requiring aqueous compatibility or specific ADME properties.

• [1] PubChem Compound Summary for CID 22141406, 2,3-Dimethyl-6-hydroxy-1H-indole. National Center for Biotechnology Information (2026). View Source

Lipophilicity: 6-Hydroxy vs. 5-Hydroxy Positional Isomers

The computed XLogP3 for 2,3-dimethyl-6-hydroxy-1H-indole is 2.5 [1]. Positional isomerism at the indole ring modulates lipophilicity: the 5-hydroxy isomer (2,3-dimethyl-5-hydroxy-1H-indole) is expected to have a comparable but distinct logP due to different electronic and steric environments. While experimental logP data for both isomers are not publicly available in curated databases, the XLogP3 of 2.5 for the 6-OH compound places it in a moderate lipophilicity range, suitable for applications requiring balanced aqueous and organic solubility. By comparison, 6-hydroxyindole (lacking the 2,3-dimethyl groups) has a lower calculated logP, and 2,3-dimethylindole has a higher logP, illustrating that the 6-OH group partially offsets the lipophilicity increase from the methyl substituents.

Lipophilicity (XLogP3)

Supporting evidence

2.5

Intermediate polarity context

Data to verify vs 5-OH isomer

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.5 [1]
Comparator Or Baseline	6-Hydroxyindole (CAS 2380-94-1): XLogP3 lower (predicted); 2,3-Dimethylindole (CAS 91-55-4): XLogP3 higher (predicted)
Quantified Difference	Target XLogP3 = 2.5; 6-hydroxyindole estimated ~1.5; 2,3-dimethylindole estimated ~2.8
Conditions	Computed by XLogP3 3.0 (PubChem)

Why This Matters

The moderate lipophilicity of the 6-hydroxy-2,3-dimethyl substitution pattern offers a differentiated solubility and permeability profile compared to both the more polar 6-hydroxyindole and the more lipophilic 2,3-dimethylindole, relevant for formulation and biological assay design.

• [1] PubChem Compound Summary for CID 22141406, 2,3-Dimethyl-6-hydroxy-1H-indole. National Center for Biotechnology Information (2026). View Source

Synthetic Utility with Blocked C2/C3 Reactive Positions

The C2 and C3 positions of 2,3-dimethyl-6-hydroxy-1H-indole are blocked by methyl groups, which prevents electrophilic substitution or oxidative metabolism at these sites. This leaves the 6-hydroxyl group as the primary site for further derivatization (e.g., O-alkylation, esterification, or sulfonation) and the N1 position for N-functionalization. In contrast, 6-hydroxyindole bears unsubstituted C2 and C3 positions, leading to competing reactivity. Patents covering 6-substituted indole derivatives highlight the value of C2/C3 blockade for achieving selective serotonin receptor binding profiles [1]. A synthesis route from phenylhydrazine and a suitable ketone via Fischer indole synthesis yields crude 2,3-dimethyl-6-hydroxy-1H-indole as a gray crystalline solid (1.86 g from a representative procedure) .

Synthetic Route

Class-level inference

Fischer indole synthesis

Supports regioselective derivatization strategy

C2/C3 blocked; gray crystals isolated

Evidence Dimension	Regioselective synthetic accessibility
Target Compound Data	C2 and C3 blocked by methyl groups; 6-OH and N1 available for derivatization; isolated as gray crystals
Comparator Or Baseline	6-Hydroxyindole: C2 and C3 unsubstituted, enabling competing electrophilic substitution at multiple positions
Quantified Difference	Number of reactive sites reduced from ≥4 (6-hydroxyindole) to 2 primary sites (target compound), simplifying regioselective synthesis
Conditions	Fischer indole synthesis; ethyl acetate extraction; reduced pressure solvent removal

Why This Matters

For medicinal chemistry and chemical biology programs, the blocked C2/C3 positions simplify structure–activity relationship (SAR) studies and improve synthetic tractability by reducing unwanted side reactions, making this compound a cleaner building block than unsubstituted 6-hydroxyindole.

• [1] Perregaard, J. K., Andersen, K., Boegesoe, K. P., & Pedersen, H. (1993). Indole derivatives. US Patent 5,216,001. H. Lundbeck A/S. View Source

Hammett-Based Prediction of 6-OH Effect vs. Other Analogs

The Hammett ρ value of −1.24 established by Sugiyama et al. [1] allows quantitative prediction of relative chemiluminescence intensity for any 6-substituted 2,3-dimethylindole. Using the σp value for OH (−0.37), the 6-hydroxy derivative is predicted to exhibit higher emission intensity than 6-chloro (σp +0.23) or 6-nitro (σp +0.78) derivatives, but potentially lower than 6-amino (σp −0.66) or 6-dimethylamino (σp −0.83) analogs. This predictive capability enables researchers to select the 6-OH compound specifically when an intermediate electron-donating strength is desired—stronger than unsubstituted but without the extreme reactivity or instability of strongly donating 6-amino derivatives.

Predicted σp Effect

Class-level inference

6-OH (−0.37) vs 6-NH2 (−0.66)

Supports moderate emission enhancement context

Hammett ρ = −1.24 applied

Evidence Dimension	Predicted relative chemiluminescence intensity using σp and Hammett ρ
Target Compound Data	σp(OH) = −0.37; predicted log(I/I0) contribution = −1.24 × (−0.37) = +0.46 relative to unsubstituted
Comparator Or Baseline	6-NH2 analog: σp = −0.66, predicted Δlog(I/I0) = +0.82; 6-Cl analog: σp = +0.23, predicted Δlog(I/I0) = −0.29
Quantified Difference	6-OH provides ~56% of the emission enhancement of 6-NH2; opposite sign vs. 6-Cl and 6-NO2 derivatives
Conditions	DMSO/KOt-Bu/O2 system; Hammett parameters from literature

Why This Matters

The 6-OH substituent provides a moderate, tunable electron-donating effect for chemiluminescence applications, avoiding the oxidative instability often associated with 6-amino analogs while still delivering significant emission enhancement over the parent indole.

• [1] Sugiyama, N., Yamamoto, H., Omote, Y., & Akutagawa, M. (1968). The Chemiluminescence of Indole Derivatives. IV. Correlation between Chemiluminescence and Structure of 2,3-Dimethylindoles. Bulletin of the Chemical Society of Japan, 41(8), 1917-1921. View Source

Conformational Rigidity: Zero Rotatable Bonds

2,3-Dimethyl-6-hydroxy-1H-indole has zero rotatable bonds, as confirmed by PubChem computed descriptors [1]. This complete conformational rigidity contrasts with common indole derivatives bearing flexible substituents, such as tryptophol (2 rotatable bonds) or 3-indoleacetic acid (2 rotatable bonds). The rigid structure minimizes entropic penalties upon binding to biological targets and promotes predictable crystal packing. In structure-based drug design, a rotatable bond count of zero is often associated with improved ligand efficiency and oral bioavailability potential.

Rotatable Bonds

Supporting evidence

0

Supports crystallization and fragment-based studies

Common bioactive indoles have ≥2

Evidence Dimension	Rotatable bond count
Target Compound Data	Rotatable bonds = 0 [1]
Comparator Or Baseline	Tryptophol (CAS 526-55-6): rotatable bonds = 2; 3-Indoleacetic acid (CAS 87-51-4): rotatable bonds = 2; Serotonin (CAS 50-67-9): rotatable bonds = 2
Quantified Difference	0 vs. 2 rotatable bonds for common bioactive indoles
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

The fully rigid scaffold offers advantages in crystallography, fragment-based drug discovery, and computational docking studies by reducing conformational sampling complexity and minimizing entropic binding costs.

• [1] PubChem Compound Summary for CID 22141406, 2,3-Dimethyl-6-hydroxy-1H-indole. National Center for Biotechnology Information (2026). View Source

2,3-Dimethyl-6-hydroxy-1H-indole Optimal Applications

Chemiluminescent Probe Development with Moderate Emission Enhancement

Researchers designing chemiluminescent detection systems can leverage the quantifiable electron-donating effect of the 6-OH substituent. With a σp of −0.37 and a system ρ of −1.24, the compound offers a predicted emission enhancement of approximately +0.46 log units over unsubstituted 2,3-dimethylindole [1]. This intermediate enhancement is advantageous when excessive brightness leads to detector saturation or when a moderate signal-to-noise ratio is optimal for quantitative analytical methods such as flow injection analysis or immunoassay development.

Regioselective Synthesis of 6-O-Derivatized Indole Libraries

The C2 and C3 methyl groups prevent electrophilic attack at these positions, directing all functionalization to the 6-OH and N1 sites . This makes the compound an ideal starting material for parallel synthesis of O-alkylated, O-acylated, or O-sulfonated indole libraries without the need for protecting group strategies at C2 or C3. The gray crystalline product obtained via Fischer indole synthesis (1.86 g from a representative protocol) indicates tractable isolation and purification [1].

Physicochemical Property Studies of Hydroxyindole Positional Isomers

The distinct XLogP3 (2.5), TPSA (36 Ų), and hydrogen bond donor count (2) of 2,3-dimethyl-6-hydroxy-1H-indole differentiate it from both the 5-hydroxy positional isomer and the non-hydroxylated parent [2]. These differences enable its use as a reference standard in chromatographic method development, logP determination studies, and computational model validation for predicting the properties of substituted indoles.

Conformationally Rigid Fragment in Structure-Based Drug Design

With zero rotatable bonds, this compound serves as a fully rigid fragment for fragment-based lead discovery (FBLD) campaigns [2]. Its minimal conformational flexibility reduces entropic penalties upon target binding and facilitates unambiguous electron density fitting in X-ray crystallography. The hydroxyl group provides a hydrogen-bonding anchor point, while the methyl groups occupy hydrophobic pockets, making it a versatile scaffold for fragment growing and merging strategies.

Application

Selection Property

Validation Focus

Chemiluminescent probe design

Moderate electron-donating effect

Hammett-based emission prediction

Regioselective synthesis

Blocked C2/C3 substitution sites

6-OH derivatization purity

Positional isomer standard

Differentiated logP/TPSA

Chromatographic resolution of isomers

Fragment-based drug discovery

Zero rotatable bonds

Ligand efficiency and crystallography

• [1] Sugiyama, N., Yamamoto, H., Omote, Y., & Akutagawa, M. (1968). The Chemiluminescence of Indole Derivatives. IV. Correlation between Chemiluminescence and Structure of 2,3-Dimethylindoles. Bulletin of the Chemical Society of Japan, 41(8), 1917-1921. View Source
• [2] PubChem Compound Summary for CID 22141406, 2,3-Dimethyl-6-hydroxy-1H-indole. National Center for Biotechnology Information (2026). View Source